Cas no 2034394-55-1 (2-(benzylsulfanyl)-N-({2,4'-bipyridine-4-yl}methyl)acetamide)

• Product Name: 2-(benzylsulfanyl)-N-({2,4'-bipyridine-4-yl}methyl)acetamide
• CAS No: 2034394-55-1
• MF: C₂₀H₁₉N₃OS
• MW: 349.44936299324
• CID: 5796209
• PubChem ID: 119100858
• Update Time: 2025-10-30

2-(benzylsulfanyl)-N-({2,4'-bipyridine-4-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-N-({2,4'-bipyridine-4-yl}methyl)acetamide
• F6482-5849
• N-([2,4'-bipyridin]-4-ylmethyl)-2-(benzylthio)acetamide
• 2-(benzylsulfanyl)-N-({[2,4'-bipyridine]-4-yl}methyl)acetamide
• 2034394-55-1
• AKOS026691366
• 2-benzylsulfanyl-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]acetamide

• Inchi： 1S/C20H19N3OS/c24-20(15-25-14-16-4-2-1-3-5-16)23-13-17-6-11-22-19(12-17)18-7-9-21-10-8-18/h1-12H,13-15H2,(H,23,24)
• InChI Key： WOBCYLPKPIJFFV-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(NCC1C=CN=C(C2C=CN=CC=2)C=1)=O

Computed Properties

• Exact Mass: 349.12488341g/mol
• Monoisotopic Mass: 349.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.2Ų

Additional information on 2-(benzylsulfanyl)-N-({2,4'-bipyridine-4-yl}methyl)acetamide

Introduction to 2-(benzylsulfanyl)-N-({2,4'-bipyridine-4-yl}methyl)acetamide (CAS No. 2034394-55-1)

2-(benzylsulfanyl)-N-({2,4'-bipyridine-4-yl}methyl)acetamide, identified by its Chemical Abstracts Service (CAS) number 2034394-55-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a benzylsulfanyl group and a bipyridine moiety, which together contribute to its unique chemical and biological properties. The structural framework of this molecule, featuring an acetamide functional group linked to a bipyridine derivative, positions it as a promising candidate for further exploration in drug discovery and material science applications.

The significance of 2-(benzylsulfanyl)-N-({2,4'-bipyridine-4-yl}methyl)acetamide lies in its potential utility as a building block for the synthesis of more complex pharmacophores. The benzylsulfanyl group is known for its ability to enhance solubility and metabolic stability, while the bipyridine moiety is widely recognized for its chelating properties and its role as a ligand in coordination chemistry. These features make the compound particularly interesting for the development of novel therapeutic agents targeting various biological pathways.

In recent years, there has been a surge in research focused on the development of small-molecule modulators that can interact with bipyridine-based targets. Bipyridine derivatives are particularly valuable in medicinal chemistry due to their ability to form stable complexes with transition metals and metalloenzymes. This property has been exploited in the design of anticancer agents, antiviral drugs, and even in catalytic systems for organic transformations. The incorporation of a benzylsulfanyl group into such molecules can further refine their pharmacological profiles, making them more effective and selective in their interactions with biological targets.

One of the most compelling aspects of 2-(benzylsulfanyl)-N-({2,4'-bipyridine-4-yl}methyl)acetamide is its potential application in the field of metal-mediated drug delivery systems. Bipyridine-based ligands are commonly used to design metallo-drugs that can selectively target diseased cells or tissues. For instance, platinum(II) complexes containing bipyridine ligands have shown remarkable efficacy in the treatment of certain types of cancer. The presence of the benzylsulfanyl group in this compound may enhance its ability to form stable complexes with metal ions, thereby improving its suitability for such applications.

Furthermore, the structural motif of 2-(benzylsulfanyl)-N-({2,4'-bipyridine-4-yl}methyl)acetamide suggests potential utility in the development of sensors and probes for biochemical applications. Bipyridine derivatives are well-known for their ability to bind to metal ions with high affinity and selectivity, making them ideal candidates for designing sensors that can detect trace amounts of metal contaminants or biomolecules. The benzylsulfanyl group may also contribute to the compound's stability and solubility, enhancing its performance as a sensor component.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before they are synthesized in the laboratory. Virtual screening techniques have been employed to identify promising candidates for further experimental validation. In this context, 2-(benzylsulfanyl)-N-({2,4'-bipyridine-4-yl}methyl)acetamide has emerged as a structurally interesting molecule that warrants further investigation using both experimental and computational approaches.

The synthesis of 2-(benzylsulfanyl)-N-({2,4'-bipyridine-4-yl}methyl)acetamide presents an intriguing challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in enabling the efficient construction of such molecules. Techniques such as cross-coupling reactions, palladium-catalyzed transformations, and automated synthesis platforms have greatly facilitated the preparation of bipyridine derivatives and related compounds. These advancements have opened up new avenues for exploring the synthetic potential of CAS No. 2034394-55-1 and related analogues.

In conclusion, 2-(benzylsulfanyl)-N-({2,4'-bipyridine-4-yl}methyl)acetamide represents a fascinating molecule with broad applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features—comprising a benzylsulfanyl group and a bipyridine moiety—position it as a versatile building block for the development of novel therapeutic agents and functional materials. As research continues to uncover new applications for this compound, it is likely that CAS No. 2034394-55-1 will play an increasingly important role in advancing our understanding of molecular interactions at both chemical and biological levels.